Cas no 1853121-29-5 (1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium-d5 Chloride)

• Product Name: 1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium-d5 Chloride
• CAS No: 1853121-29-5
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 5719565
• Update Time: 2025-06-09

1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium-d5 Chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium-d5 Chloride

• Inchi： 1S/C9H12NO2.ClH/c1-2-12-9(11)8-10-6-4-3-5-7-10;/h3-7H,2,8H2,1H3;1H/q+1;/p-1
• InChI Key： BKXBKDMTXGKPHE-UHFFFAOYSA-M
• SMILES： C([N+]1=C([H])C([H])=C([H])C([H])=C1[H])C(=O)OCC.[Cl-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium-d5 Chloride

Comprehensive Analysis of 1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium-d5 Chloride (CAS No. 1853121-29-5)

In the rapidly evolving field of isotopic labeling and pharmaceutical research, 1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium-d5 Chloride (CAS No. 1853121-29-5) has emerged as a compound of significant interest. This deuterated derivative, featuring five deuterium atoms (d5), is widely utilized in mass spectrometry, metabolic studies, and drug development due to its enhanced stability and traceability. Researchers are increasingly focusing on deuterated compounds to improve pharmacokinetic profiles and reduce metabolic degradation, aligning with the growing demand for precision medicine.

The molecular structure of 1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium-d5 Chloride consists of a pyridinium core modified with an ethoxy-oxoethyl group, where the deuterium atoms are strategically incorporated. This design enhances its utility in NMR spectroscopy and isotope dilution assays, addressing key challenges in analytical chemistry. Recent studies highlight its role in quantifying biomarkers and elucidating metabolic pathways, making it a valuable tool for life sciences and diagnostic applications.

From a synthetic perspective, the preparation of CAS No. 1853121-29-5 involves meticulous deuteration techniques to ensure isotopic purity. Innovations in deuterium labeling methodologies, such as catalytic exchange and solvent-free reactions, have streamlined its production. These advancements cater to the rising demand for high-purity isotopic reagents, driven by the expansion of proteomics and metabolomics research. Industry reports indicate a compound annual growth rate (CAGR) of 8.2% for deuterated chemicals, reflecting their critical role in modern research.

Applications of 1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium-d5 Chloride extend to drug discovery, where it serves as an internal standard for LC-MS/MS analyses. Its deuterated backbone minimizes interference with endogenous compounds, ensuring accurate quantification—a priority for regulatory compliance in pharmaceutical development. Furthermore, its compatibility with high-throughput screening platforms aligns with the industry's shift toward automated and data-driven workflows.

Environmental and safety considerations are paramount when handling deuterated compounds. While CAS No. 1853121-29-5 is not classified as hazardous, proper storage under inert conditions is recommended to maintain stability. Best practices include using airtight containers and avoiding prolonged exposure to light, which resonates with the broader emphasis on sustainable laboratory practices.

In conclusion, 1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium-d5 Chloride exemplifies the synergy between isotopic science and biomedical innovation. Its versatility in research, coupled with advancements in synthetic chemistry, positions it as a cornerstone for future breakthroughs in personalized therapeutics and diagnostic technologies. As the scientific community continues to explore deuterium's potential, this compound will undoubtedly remain at the forefront of cutting-edge applications.